Cas no 727696-13-1 (11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one)

• Product Name: 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one
• CAS No: 727696-13-1
• MF: C₁₄H₁₈N₂OS₂
• MW: 294.435520648956
• CID: 5224836
• PubChem ID: 5151570
• Update Time: 2025-07-31

11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one, 1,2,3,5,6,7-hexahydro-3-pentyl-2-thioxo-
• 1,2,3,5,6,7-Hexahydro-3-pentyl-2-thioxo-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one

• Inchi： 1S/C14H18N2OS2/c1-2-3-4-8-16-13(17)11-9-6-5-7-10(9)19-12(11)15-14(16)18/h2-8H2,1H3,(H,15,18)
• InChI Key： KQWPMZKLANTXFC-UHFFFAOYSA-N
• SMILES： C1(=S)N(CCCCC)C(=O)C2C3CCCC=3SC=2N1

Additional information on 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one

Recent Advances in the Study of 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one (CAS: 727696-13-1)

The compound 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one (CAS: 727696-13-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the thiazole and diazatricyclic moieties in its structure is believed to contribute to its high binding affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling techniques to elucidate its interaction mechanisms at the molecular level.

In vitro and in vivo studies have demonstrated that 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one exhibits notable efficacy in inhibiting the proliferation of certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings suggest its potential as a targeted therapeutic agent. Additionally, its sulfanyl group has been shown to play a critical role in its redox-modulating properties, which could be exploited for the treatment of oxidative stress-related diseases.

The synthesis of this compound has also seen advancements, with recent reports detailing more efficient and scalable methods. One study published in the Journal of Medicinal Chemistry described a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in large-scale production. These developments are crucial for facilitating further preclinical and clinical evaluations.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one. Future research directions include structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 11-pentyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-12-one represents a promising avenue for therapeutic innovation. Its unique chemical structure and demonstrated biological activities warrant continued investigation, with the potential to address unmet medical needs in oncology and other disease areas.